Cas no 935293-70-2 ((4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al)
935293-70-2 structure
Product Name:(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al
CAS No:935293-70-2
MF:C20H28O4
MW:332.433926582336
CID:2003372
PubChem ID:15984088
Update Time:2025-04-21
(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al Chemical and Physical Properties
Names and Identifiers
-
- (4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al
- (4->2)-abeo-16(RS)-2,13Z-clerodadien-15,16-olide-3-al
- (4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al
- (4->2)-abeo-16(R
- 935293-70-2
- CHEMBL223802
- AKOS040761126
- (3aR,6R,7S,7aR)-7-[2-(2-hydroxy-5-oxo-2H-furan-3-yl)ethyl]-3,3a,6,7-tetramethyl-4,5,6,7a-tetrahydro-1H-indene-2-carbaldehyde
- (4-->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al
- (3aR,6R,7S,7aR)-7-(2-(2-Hydroxy-5-oxo-2,5-dihydrofuran-3-yl)ethyl)-3,3a,6,7-tetramethyl-3a,4,5,6,7,7a-hexahydro-1H-indene-2-carbaldehyde
- DTXSID401349671
- CS-0158850
-
- Inchi: 1S/C20H28O4/c1-12-5-7-20(4)13(2)15(11-21)9-16(20)19(12,3)8-6-14-10-17(22)24-18(14)23/h10-12,16,18,23H,5-9H2,1-4H3/t12-,16-,18?,19+,20+/m1/s1
- InChI Key: NZIQEPLIKSMSRT-XLBPYVILSA-N
- SMILES: O=CC1=C(C)[C@]2(C)CC[C@@H](C)[C@](C)(CCC3=CC(=O)OC3O)[C@H]2C1
Computed Properties
- Exact Mass: 332.19875937g/mol
- Monoisotopic Mass: 332.19875937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Color/Form: Oil
(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A94290-5 mg |
(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al |
935293-70-2 | 5mg |
¥5600.0 | 2021-09-10 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2998-1 mg |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 1mg |
¥2835.00 | 2022-03-01 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2998-5mg |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 5mg |
¥ 3940 | 2023-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2998-1 mL * 10 mM (in DMSO) |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 1 mL * 10 mM (in DMSO) |
¥ 4040 | 2023-09-08 | ||
| TargetMol Chemicals | TN2998-5 mg |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 98% | 5mg |
¥ 3,940 | 2023-07-11 | |
| TargetMol Chemicals | TN2998-1 mL * 10 mM (in DMSO) |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4040 | 2023-09-15 | |
| TargetMol Chemicals | TN2998-5mg |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 5mg |
¥ 3940 | 2024-07-20 | ||
| TargetMol Chemicals | TN2998-5mg |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 5mg |
¥ 3940 | 2024-07-24 | ||
| TargetMol Chemicals | TN2998-1 ml * 10 mm |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 1 ml * 10 mm |
¥ 4040 | 2024-07-24 | ||
| TargetMol Chemicals | TN2998-1 ml * 10 mm |
(4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al |
935293-70-2 | 1 ml * 10 mm |
¥ 4040 | 2024-07-20 |
(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
935293-70-2 ((4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk